Cas no 475215-35-1 (2-(5-Quinolyl)-1-propanol)

• Product Name: 2-(5-Quinolyl)-1-propanol
• CAS No: 475215-35-1
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6132527
• PubChem ID: 22504080
• Update Time: 2025-07-23

2-(5-Quinolyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• CBLJCBACVSBTSV-UHFFFAOYSA-N
• 2-(quinolin-5-yl)propan-1-ol
• 475215-35-1
• 2-(5-quinolyl)-1-propanol
• SCHEMBL6175435
• EN300-6506346
• 2-(5-Quinolyl)-1-propanol

• Inchi： 1S/C12H13NO/c1-9(8-14)10-4-2-6-12-11(10)5-3-7-13-12/h2-7,9,14H,8H2,1H3
• InChI Key： CBLJCBACVSBTSV-UHFFFAOYSA-N
• SMILES： OCC(C)C1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(5-Quinolyl)-1-propanol

2-(5-Quinolyl)-1-propanol (CAS No. 475215-35-1): A Comprehensive Overview of Its Properties and Applications

The compound 2-(5-Quinolyl)-1-propanol (CAS No. 475215-35-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. Its unique structural features, combining a quinoline moiety with a propanol side chain, make it a versatile intermediate for various applications. This article delves into the molecular characteristics, synthesis methods, and potential uses of this compound, while also addressing common queries and trending topics in the scientific community.

2-(5-Quinolyl)-1-propanol belongs to the class of quinoline derivatives, which are known for their broad-spectrum biological activities. The quinoline core is a privileged scaffold in drug discovery, often associated with antimicrobial, anticancer, and anti-inflammatory properties. The addition of the propanol group enhances the molecule's solubility and reactivity, making it a valuable building block for further chemical modifications. Researchers frequently explore such derivatives for their potential in designing novel therapeutics and functional materials.

In recent years, the demand for quinoline-based compounds has surged due to their relevance in addressing global health challenges. For instance, the search for new antimicrobial agents to combat drug-resistant pathogens has led to increased interest in 2-(5-Quinolyl)-1-propanol and its analogs. Additionally, the compound's potential role in photovoltaic materials and organic electronics aligns with the growing focus on sustainable energy solutions. These applications highlight the compound's versatility and its alignment with contemporary scientific priorities.

The synthesis of 2-(5-Quinolyl)-1-propanol typically involves multi-step organic reactions, starting from readily available quinoline precursors. Key steps may include Friedel-Crafts alkylation, reduction reactions, and functional group transformations. Optimizing these processes for higher yields and greener methodologies is a recurring theme in modern synthetic chemistry. Researchers are also exploring catalytic systems and solvent-free conditions to minimize environmental impact, reflecting the broader shift toward green chemistry practices.

From a commercial perspective, 2-(5-Quinolyl)-1-propanol is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its price and availability can vary depending on market demand and production scalability. For laboratories and industries, ensuring consistent quality and sourcing from reputable suppliers is critical to achieving reproducible results in applications ranging from pharmaceutical intermediates to material science.

In conclusion, 2-(5-Quinolyl)-1-propanol (CAS No. 475215-35-1) represents a fascinating intersection of chemistry and innovation. Its structural elegance and functional adaptability make it a subject of ongoing research and development. As scientific inquiries continue to evolve, this compound is likely to remain a key player in addressing both current and future challenges in health, energy, and technology.